Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†

Chemical Communications Pub Date: 2013-11-07 DOI: 10.1039/C3CC47908K

Abstract

Upon treatment with tetrabutylammonium fluoride (TBAF), [32]heptaphyrins 1 and 2 underwent conformational changes to form Möbius aromatic species, as indicated by the appearance of sharp and intense B-like bands and distinct Q-like bands, long-lived S1-states, and relatively large TPA cross-section values. Hence, deprotonation has been shown to be an additional effective means to induce the formation of Möbius aromatic expanded porphyrins.

Graphical abstract: Deprotonation induced formation of Möbius aromatic [32]heptaphyrins
Deprotonation induced formation of Möbius aromatic [32]heptaphyrins†
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